Cas no 108525-39-9 (Eupahualin C)

• Product Name: Eupahualin C
• CAS No: 108525-39-9
• Molecular Formula: C₂₀H₂₄O₆
• Molecular Weight: 360.401
• CID: 3163125
• PubChem ID: 122393046

Eupahualin C Properties

Names and Identifiers

• Eupahualin C
• [(3aR,4R,6E,10E,11aR)-6-formyl-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
• HY-N10073
• 108525-39-9
• CS-0255442

• InChIKey： FAOCYDOPXMGUET-OSTFJODSSA-N
• Inchi： InChI=1S/C20H24O6/c1-12-5-4-6-15(11-22)10-17(25-19(23)13(2)7-8-21)18-14(3)20(24)26-16(18)9-12/h6-7,9,11,16-18,21H,3-5,8,10H2,1-2H3/b12-9+,13-7+,15-6+/t16-,17-,18+/m1/s1
• SMILES： CC1=CC2C(C(CC(=CCC1)C=O)OC(=O)C(=CCO)C)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 360.157
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 360.157
• Heavy Atom Count: 26
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9A^2

Experimental Properties

• Boiling Point: 581.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 205.4±23.6 °C
• Color/Form: Oil
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives